Cas no 648436-51-5 (1,1'-Biphenyl, 2,2'-bis(1-octynylthio)-)

• Product Name: 1,1'-Biphenyl, 2,2'-bis(1-octynylthio)-
• CAS No: 648436-51-5
• MF: C₂₈H₃₄S₂
• MW: 434.699565410614
• CID: 414477
• PubChem ID: 71378348
• Update Time: 2025-04-19

1,1'-Biphenyl, 2,2'-bis(1-octynylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,2'-bis(1-octynylthio)-
• 1-oct-1-ynylsulfanyl-2-(2-oct-1-ynylsulfanylphenyl)benzene
• 2,2'-Bis[(oct-1-yn-1-yl)sulfanyl]-1,1'-biphenyl
• DTXSID80800969
• 648436-51-5

• Inchi： 1S/C28H34S2/c1-3-5-7-9-11-17-23-29-27-21-15-13-19-25(27)26-20-14-16-22-28(26)30-24-18-12-10-8-6-4-2/h13-16,19-22H,3-12H2,1-2H3
• InChI Key： DABUJPYCNGGTET-UHFFFAOYSA-N
• SMILES： S(C#CCCCCCC)C1C=CC=CC=1C1C=CC=CC=1SC#CCCCCCC

Computed Properties

• Exact Mass: 434.21042
• Monoisotopic Mass: 434.21019343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.5
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0